Cas no 117956-55-5 (3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-methyl-, (2R,3R,4R)-)

• Product Name: 3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-methyl-, (2R,3R,4R)-
• CAS No: 117956-55-5
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 178427
• PubChem ID: 451992
• Update Time: 2025-04-19

3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-methyl-, (2R,3R,4R)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-methyl-, (2R,3R,4R)-
• MeDAB
• (2R,3R,4R)-2-(hydroxymethyl)-1-methylpyrrolidine-3,4-diol
• 117956-55-5
• CHEMBL80148
• N-Methyl-1,4-dideoxy-1,4-imino-D-arabinitol
• SCHEMBL6135276
• (2R,3R,4R)-2-Hydroxymethyl-1-methyl-pyrrolidine-3,4-diol
• 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-1-methyl-, (2R,3R,4R)-
• BDBM50031480
• DTXSID70151972
• (2R,3R,4R)-2-(hydroxymethyl)-1-methyl-pyrrolidine-3,4-diol

• Inchi： 1S/C6H13NO3/c1-7-2-5(9)6(10)4(7)3-8/h4-6,8-10H,2-3H2,1H3/t4-,5-,6-/m1/s1
• InChI Key： UBVOJPDDTVFNFJ-HSUXUTPPSA-N
• SMILES： O[C@H]1[C@@H](CN(C)[C@@H]1CO)O

Computed Properties

• Exact Mass: 147.08959
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• PSA: 63.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines
• Natural Products and Extracts Plant Extracts Plant based Angylocalyx pynaertii